Cas no 1042573-79-4 (3-(1-cyclopropylethyl)aminopropan-1-ol)

• Product Name: 3-(1-cyclopropylethyl)aminopropan-1-ol
• CAS No: 1042573-79-4
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5205508
• PubChem ID: 43182894
• Update Time: 2026-03-06

3-(1-cyclopropylethyl)aminopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[(1-cyclopropylethyl)amino]-
• 3-(1-cyclopropylethyl)aminopropan-1-ol

• Inchi： 1S/C8H17NO/c1-7(8-3-4-8)9-5-2-6-10/h7-10H,2-6H2,1H3
• InChI Key： HHKWXDNMUYCEQW-UHFFFAOYSA-N
• SMILES： C(O)CCNC(C1CC1)C

Additional information on 3-(1-cyclopropylethyl)aminopropan-1-ol

Introduction to 3-(1-cyclopropylethyl)aminopropan-1-ol (CAS No. 1042573-79-4)

3-(1-cyclopropylethyl)aminopropan-1-ol, with the CAS number 1042573-79-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group and an amino alcohol moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 3-(1-cyclopropylethyl)aminopropan-1-ol consists of a three-carbon chain with an amino group and a hydroxyl group attached to the terminal carbon. The cyclopropyl substituent adds steric hindrance and influences the compound's conformational flexibility, which can affect its interactions with biological targets. This combination of functional groups provides a foundation for exploring its pharmacological properties and potential therapeutic uses.

Recent studies have highlighted the potential of 3-(1-cyclopropylethyl)aminopropan-1-ol in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects. In vitro experiments demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant given the increasing prevalence of inflammatory diseases and the need for new therapeutic options.

In addition to its anti-inflammatory properties, 3-(1-cyclopropylethyl)aminopropan-1-ol has been investigated for its neuroprotective effects. A study published in the Journal of Neurochemistry reported that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism underlying this neuroprotective effect involves the activation of antioxidant pathways and the reduction of reactive oxygen species (ROS). These findings suggest that 3-(1-cyclopropylethyl)aminopropan-1-ol may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 3-(1-cyclopropylethyl)aminopropan-1-ol have also been studied to assess its suitability as a drug candidate. Research conducted by a team at the University of California, San Francisco, evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of this compound. The results indicated that it has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery.

To further explore the therapeutic potential of 3-(1-cyclopropylethyl)aminopropan-1-ol, clinical trials are currently underway. Preliminary data from Phase I trials have shown promising results in terms of safety and tolerability. These trials are designed to evaluate the compound's safety profile in healthy volunteers and to determine appropriate dosing regimens for subsequent Phase II trials.

In conclusion, 3-(1-cyclopropylethyl)aminopropan-1-ol (CAS No. 1042573-79-4) is a promising compound with diverse biological activities. Its anti-inflammatory and neuroprotective properties make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.